Cas no 596092-58-9 (4-(3-hydroxybutyl)benzene-1,3-diol)

• Product Name: 4-(3-hydroxybutyl)benzene-1,3-diol
• CAS No: 596092-58-9
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• CID: 4055825
• PubChem ID: 71768563
• Update Time: 2025-10-29

4-(3-hydroxybutyl)benzene-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol, 4-(3-hydroxybutyl)-
• 4-(3-hydroxybutyl)benzene-1,3-diol
• 596092-58-9
• EN300-1831078

• Inchi： 1S/C10H14O3/c1-7(11)2-3-8-4-5-9(12)6-10(8)13/h4-7,11-13H,2-3H2,1H3
• InChI Key： ZNZTZXRPMRRQPX-UHFFFAOYSA-N
• SMILES： OC(C)CCC1C=CC(=CC=1O)O

Computed Properties

• Exact Mass: 182.094294304Da
• Monoisotopic Mass: 182.094294304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 60.7Ų

Additional information on 4-(3-hydroxybutyl)benzene-1,3-diol

Chemical Profile of 4-(3-hydroxybutyl)benzene-1,3-diol (CAS No. 596092-58-9)

4-(3-hydroxybutyl)benzene-1,3-diol, identified by its Chemical Abstracts Service (CAS) number 596092-58-9, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, featuring a hydroxybutyl side chain attached to a benzene ring with two hydroxyl groups at the 1 and 3 positions, exhibits a unique structural framework that lends itself to diverse applications in synthetic chemistry and drug development.

The structural motif of 4-(3-hydroxybutyl)benzene-1,3-diol positions it as a potential intermediate in the synthesis of more complex biomolecules. The presence of both hydroxyl and alkyl functional groups makes it a versatile precursor for further chemical modifications, including etherification, esterification, and condensation reactions. These properties are particularly valuable in the context of developing novel therapeutic agents where precise molecular architecture is critical.

In recent years, there has been growing interest in compounds that incorporate both hydroxyl and alkyl groups due to their ability to interact with biological targets in multiple ways. For instance, the hydroxyl groups can engage in hydrogen bonding with proteins or nucleic acids, while the butyl chain can influence solubility and metabolic stability. This dual functionality has been explored in the design of enzyme inhibitors, receptor modulators, and other pharmacophores.

One of the most compelling areas of research involving 4-(3-hydroxybutyl)benzene-1,3-diol is its potential application in drug discovery. The benzene ring core is a common scaffold in many bioactive molecules, and modifications at the 1 and 3 positions can fine-tune pharmacological properties. Furthermore, the 3-hydroxybutyl side chain introduces a flexible alkyl chain that can be tailored to optimize bioavailability and target specificity. Such structural features have been successfully employed in the development of small-molecule drugs targeting neurological disorders, inflammatory conditions, and metabolic diseases.

Recent studies have highlighted the importance of polyhydroxylated aromatic compounds in medicinal chemistry. Compounds like 4-(3-hydroxybutyl)benzene-1,3-diol are being investigated for their ability to modulate enzyme activity through allosteric binding or covalent inhibition. The hydroxyl groups provide multiple sites for interaction with biological targets, increasing the likelihood of achieving potent and selective effects. Additionally, the butyl chain can be designed to enhance membrane permeability or metabolic stability, making these compounds more suitable for therapeutic use.

The synthesis of 4-(3-hydroxybutyl)benzene-1,3-diol presents an interesting challenge due to its relatively complex structure. Traditional synthetic routes often involve multi-step sequences that require careful control of reaction conditions to avoid unwanted byproducts. Advances in catalytic methods have enabled more efficient production processes, making it feasible to scale up synthesis for research and commercial applications. For example, palladium-catalyzed cross-coupling reactions have been employed to construct the benzene ring core, while nucleophilic addition reactions have been used to introduce the hydroxybutyl side chain.

The pharmacological potential of 4-(3-hydroxybutyl)benzene-1,3-diol has not been fully explored but is an area ripe for further investigation. Preclinical studies suggest that derivatives of this compound may exhibit anti-inflammatory properties by inhibiting key signaling pathways involved in immune responses. Additionally, its structural similarity to known bioactive molecules makes it a promising candidate for developing new treatments against cancer and neurodegenerative diseases. The flexibility provided by the butyl chain allows for structural diversification without losing core pharmacophoric elements.

In conclusion,4-(3-hydroxybutyl)benzene-1,3-diol (CAS No. 596092-58-9) represents a fascinating compound with broad applications in chemical biology and pharmaceutical research. Its unique structural features make it an excellent candidate for further development as a lead compound or intermediate in drug discovery programs. As synthetic methodologies continue to evolve and our understanding of biological targets deepens,4-(3-hydroxybutyl)benzene-1,3-diol is poised to play a significant role in shaping the future of medicinal chemistry.